Trimethylamine (~25 wt. per cent solution in methanol) Trimethylamine (~25 wt. per cent solution in methanol) Trimethylamine, also known as (CH3)3N or NME3, belongs to the class of organic compounds known as trialkylamines. These are organic compounds containing a trialkylamine group, characterized by exactly three alkyl groups bonded to the amino nitrogen. Trimethylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Trimethylamine has been found in human muscle and epidermis tissues, and has also been detected in most biofluids, including saliva, urine, cerebrospinal fluid, and blood. Trimethylamine can be converted into trimethylamine N-oxide. Trimethylamine is a fishy, fruity, and oily tasting compound that can be found in a number of food items such as coffee and coffee products, rice, milk and milk products, and fishes. This makes trimethylamine a potential biomarker for the consumption of these food products. Trimethylamine is a potentially toxic compound. Trimethylamine has been found to be associated with several diseases known as kidney disease and dimethylglycine dehydrogenase deficiency; trimethylamine has also been linked to the inborn metabolic disorders including trimethylaminuria.
Trimethylamine, anhydrous appears as a colorless gas with a fishlike odor at low concentrations changing to ammonia-like odor at higher concentrations. Shipped as a liquid under its own vapor pressure. Contact with the unconfined liquid can cause frostbite from evaporative cooling or chemical type burns. The gasis corrosive and dissolves in water to form flammable, corrosive solutions. Gas is an asphyxiate by the displacement of air. Produces toxic oxides of nitrogen during combustion. Prolonged exposure to heat can cause the containers to rupture violently and rocket. Long-term inhalation of low concentrations or short -term inhalation of high concentrations has adverse health effects.
Trimethylamine is a tertiary amine that is ammonia in which each hydrogen atom is substituted by an methyl group. It has a role as a human xenobiotic metabolite and an Escherichia coli metabolite. It is a tertiary amine and a member of methylamines. It is a conjugate base of a trimethylammonium.
Brand Name: Vulcanchem
CAS No.: 75-50-3
VCID: VC0031210
InChI: InChI=1S/C3H9N/c1-4(2)3/h1-3H3
SMILES: CN(C)C
Molecular Formula: C3H9N
(CH3)3N
(CH3)3N
C3H9N
Molecular Weight: 59.11 g/mol

Trimethylamine (~25 wt. per cent solution in methanol)

CAS No.: 75-50-3

Reference Standards

VCID: VC0031210

Molecular Formula: C3H9N
(CH3)3N
(CH3)3N
C3H9N

Molecular Weight: 59.11 g/mol

Trimethylamine (~25 wt. per cent solution in methanol) - 75-50-3

CAS No. 75-50-3
Product Name Trimethylamine (~25 wt. per cent solution in methanol)
Molecular Formula C3H9N
(CH3)3N
(CH3)3N
C3H9N
Molecular Weight 59.11 g/mol
IUPAC Name N,N-dimethylmethanamine
Standard InChI InChI=1S/C3H9N/c1-4(2)3/h1-3H3
Standard InChIKey GETQZCLCWQTVFV-UHFFFAOYSA-N
Impurities Ammonia, no more than 0.2% by wt of solution; formaldehyde, no more than 0.3% by wt of solution
SMILES CN(C)C
Canonical SMILES CN(C)C
Boiling Point 37.2 °F at 760 mm Hg (USCG, 1999)
2.87 °C
2.87 °C at 760 mm Hg
3 °C
30 °C
37.2°F
37°F
Colorform Colorless gas at room temperature
Colorless gas [Note: A liquid below 37 °F. Shipped as a liquefied compressed gas]
Density 0.633 at 68 °F (USCG, 1999)
d04 0.67
0.6709 at 0 °C/4 °C
Relative density (water = 1): 0.6 (liquid)
Relative density (water = 1): 0.9
0.667-0.675 (4°)
0.633 at 68°F
2.09(relative gas density)
Flash Point Not Applicable. Gas. (USCG, 1999)
-7 °C (19 °F) - closed cup
20 °F (Closed cup)
10 °F (-12.2 °C) (closed cup)
25% solution: 38 °F (3.3 °C) (open cup)
Flammable gas
-7 °C
NA (Gas) 20°F (Liquid)
Melting Point -178.8 °F (USCG, 1999)
Mp -117.2 °
-117.08 °C
-117.1°C
-117 °C
-3 °C
-179°F
Physical Description Trimethylamine, anhydrous appears as a colorless gas with a fishlike odor at low concentrations changing to ammonia-like odor at higher concentrations. Shipped as a liquid under its own vapor pressure. Contact with the unconfined liquid can cause frostbite from evaporative cooling or chemical type burns. The gasis corrosive and dissolves in water to form flammable, corrosive solutions. Gas is an asphyxiate by the displacement of air. Produces toxic oxides of nitrogen during combustion. Prolonged exposure to heat can cause the containers to rupture violently and rocket. Long-term inhalation of low concentrations or short -term inhalation of high concentrations has adverse health effects.
GasVapor; Liquid
Liquid
COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR.
COLOURLESS SOLUTION IN WATER WITH PUNGENT ODOUR.
Colourless gas; Pungent fishy odour at low concentration
Colorless gas with a fishy, amine odor.
Colorless gas with a fishy, amine odor. [Note: A liquid below 37°F. Shipped as a liquefied compressed gas.]
Description Trimethylamine, also known as (CH3)3N or NME3, belongs to the class of organic compounds known as trialkylamines. These are organic compounds containing a trialkylamine group, characterized by exactly three alkyl groups bonded to the amino nitrogen. Trimethylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Trimethylamine has been found in human muscle and epidermis tissues, and has also been detected in most biofluids, including saliva, urine, cerebrospinal fluid, and blood. Trimethylamine can be converted into trimethylamine N-oxide. Trimethylamine is a fishy, fruity, and oily tasting compound that can be found in a number of food items such as coffee and coffee products, rice, milk and milk products, and fishes. This makes trimethylamine a potential biomarker for the consumption of these food products. Trimethylamine is a potentially toxic compound. Trimethylamine has been found to be associated with several diseases known as kidney disease and dimethylglycine dehydrogenase deficiency; trimethylamine has also been linked to the inborn metabolic disorders including trimethylaminuria.
Trimethylamine, anhydrous appears as a colorless gas with a fishlike odor at low concentrations changing to ammonia-like odor at higher concentrations. Shipped as a liquid under its own vapor pressure. Contact with the unconfined liquid can cause frostbite from evaporative cooling or chemical type burns. The gasis corrosive and dissolves in water to form flammable, corrosive solutions. Gas is an asphyxiate by the displacement of air. Produces toxic oxides of nitrogen during combustion. Prolonged exposure to heat can cause the containers to rupture violently and rocket. Long-term inhalation of low concentrations or short -term inhalation of high concentrations has adverse health effects.
Trimethylamine is a tertiary amine that is ammonia in which each hydrogen atom is substituted by an methyl group. It has a role as a human xenobiotic metabolite and an Escherichia coli metabolite. It is a tertiary amine and a member of methylamines. It is a conjugate base of a trimethylammonium.
Related CAS 20230-89-1 (hydriodide)
2840-24-6 (hydrobromide)
593-81-7 (hydrochloride)
Shelf Life Stable under recommended storage conditions.
Solubility 15.06 M
890 mg/mL at 30 °C
In water, 8.9X10+5 mg/L at 30 °C
Soluble in water
Soluble in alcohol, ether
Readily absorbed by alcohol with which it is miscible; also soluble in ether, benzene, toluene, xylene, ethylbenzene, chloroform.
Very soluble in chloroform, toluene; soluble in ethanol. ether, benzene
Miscible with oxygenated solvents
Solubility of gas per 1 cc liquid, pressure = 1 atm, temperature = 20 °C[Table#2174]

890.0 mg/mL
Solubility in water: very good
Soluble in water, ether
Soluble (in ethanol)
(86°F): 48%
Synonyms HBr of trimethylamine
HCl of trimethylamine
HI of trimethylamine
trimethylamine
Vapor Density 2 (USCG, 1999) (Relative to Air)
2.0 (Air = 1)
Relative vapor density (air = 1): 2
Relative vapor density (air = 1): 2.0
2.09
Vapor Pressure 1487.83 mm Hg at 70 °F (USCG, 1999)
1.61e+03 mmHg
1610 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 187
Vapor pressure, kPa at 20 °C: 67
1454 mmHg at 70°F
(70°F): 1454 mmHg
PubChem Compound 1146
Last Modified Nov 11 2021
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